Cas no 62732-45-0 (1,2,3,5,6,7,8,9-octahydrocyclohepta[b]cyclopenta[e]pyridin-10-amine)

• Product name: 1,2,3,5,6,7,8,9-octahydrocyclohepta[b]cyclopenta[e]pyridin-10-amine
• CAS No: 62732-45-0
• MF: C₁₃H₁₈N₂
• MW: 202.29542
• CID: 1639337
• PubChem ID: 758509

1,2,3,5,6,7,8,9-octahydrocyclohepta[b]cyclopenta[e]pyridin-10-amine Chemical and Physical Properties

Names and Identifiers

• 1,2,3,5,6,7,8,9-octahydrocyclohepta[b]cyclopenta[e]pyridin-10-amine
• cyclohepta[b]cyclopenta[e]pyridin-10-amine, 1,2,3,5,6,7,8,9-octahydro-
• CHEMBL4994206
• Oprea1_463781
• 1H-Cyclohepta(b)cyclopenta(e)pyridine, 2,3,4,5,7,8,9-heptahydro-10-amino-
• 62732-45-0
• 2-azatricyclo[7.5.0.0(3),?]tetradeca-1,3(7),8-trien-8-amine
• STK372754
• AKOS005447324
• 2,3,4,5,6,7,8,9-Octahydrocyclohepta[b]cyclopenta[e]pyridin-10(1H)-imine
• DTXSID10978367
• 2-azatricyclo[7.5.0.03,7]tetradeca-1(9),2,7-trien-8-amine
• 10-Amino-2,3,4,5,7,8,9-heptahydro-1H-cyclohepta(b)cyclopenta(e)pyridine
• CCG-25833
• Oprea1_721460

• Inchi： InChI=1S/C13H18N2/c14-13-9-5-2-1-3-7-11(9)15-12-8-4-6-10(12)13/h1-8H2,(H2,14,15)
• InChI Key： KBQCZWASJBYBSK-UHFFFAOYSA-N
• SMILES： C1CCC2=C(CC1)N=C3CCCC3=C2N

Computed Properties

• Exact Mass: 202.14714
• Monoisotopic Mass: 202.146998583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 38.9Ų

Experimental Properties

• PSA: 38.91

Additional information on 1,2,3,5,6,7,8,9-octahydrocyclohepta[b]cyclopenta[e]pyridin-10-amine

测试